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Compound of Interest

Compound Name:
Poly-D-lysine hydrobromide (MW

84000)

Cat. No.: B15603769 Get Quote

Essential Safety and Handling of Poly-D-lysine
Hydrobromide (MW 84,000)
This guide provides immediate safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling Poly-D-lysine hydrobromide (MW

84,000). While this substance is not classified as hazardous, adherence to standard laboratory

safety protocols is essential to ensure a safe working environment.[1][2][3]

Operational Plan: From Receipt to Disposal
1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the container tightly closed in a dry, cool, and well-ventilated place.[4] Recommended

storage temperature is 4°C.[4]

2. Handling and Preparation of Solutions:

Handle in accordance with good industrial hygiene and safety practices.[4]

To minimize dust formation, cover powder spills with a plastic sheet or tarp.[4]
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When preparing solutions, work in an area with adequate ventilation. A laboratory fume hood

is recommended where possible.[2]

To reconstitute, allow the vial to equilibrate to room temperature before opening.[4]

Resuspend in sterile distilled water and swirl gently to dissolve.[4]

3. Spills and Cleanup:

In the event of a spill, prevent further leakage if it is safe to do so.[4]

For powder spills, avoid creating dust.[4] Mechanically take up the spilled material and place

it in appropriate containers for disposal.[4]

Clean the contaminated surface thoroughly.[4]

For liquid spills, use an inert absorbent material to clean the area.[2]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Poly-D-lysine hydrobromide. While the substance is not considered hazardous, these

precautions are in line with general good laboratory practices for handling chemical powders.[5]

[6]
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Protection Type Recommended PPE Purpose

Eye/Face Protection
Safety glasses with side

shields or goggles.[4][7]

Protects eyes from potential

splashes or airborne particles.

[6][8]

Skin Protection
Lab coat and protective gloves

(e.g., nitrile).[4][5]

Prevents skin contact with the

chemical.[6]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.[7] A dust mask

(e.g., N95) can be used for

nuisance levels of dust.[3]

Minimizes inhalation of

airborne powder.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).[5]

Protects hands from direct

contact with the substance.[8]

Disposal Plan
Dispose of Poly-D-lysine hydrobromide and its contaminated packaging in accordance with

local, state, and federal regulations.

Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

[1] Keep the chemical in suitable, closed containers for disposal.[9][10]

Contaminated Packaging: Dispose of as you would the unused product.[1]
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Dissolve in appropriate solvent

Perform experimental procedures

Clean spills immediately

Dispose of waste in designated containers

Remove and dispose of PPE properly

Wash hands thoroughly
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Caption: Workflow for the safe handling of Poly-D-lysine hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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